N-[4-[(5-chloro-2-methoxybenzoyl)amino]-2-methoxyphenyl]furan-2-carboxamide

• CAS RN: 6116-65-0
• Molecular Formula: C20H17ClN2O5
• Molecular Weight: 400.8 g/mol
• IUPAC Name: N-[4-[(5-chloro-2-methoxybenzoyl)amino]-2-methoxyphenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H17ClN2O5/c1-26-16-8-5-12(21)10-14(16)19(24)22-13-6-7-15(18(11-13)27-2)23-20(25)17-4-3-9-28-17/h3-11H,1-2H3,(H,22,24)(H,23,25)
• InChI Key: ZKZGCFGHRAHNDZ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CO3)OC

Description

N-[4-[(5-chloro-2-methoxybenzoyl)amino]-2-methoxyphenyl]furan-2-carboxamide, also known as CMF-019, is a novel compound that has been synthesized for its potential use in scientific research. This compound has been found to have unique biochemical and physiological effects, which makes it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-[4-[(5-chloro-2-methoxybenzoyl)amino]-2-methoxyphenyl]furan-2-carboxamide is not fully understood, but it is thought to involve the inhibition of certain enzymes that are involved in cell growth and proliferation. This inhibition leads to the suppression of cancer cell growth and the induction of apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
N-[4-[(5-chloro-2-methoxybenzoyl)amino]-2-methoxyphenyl]furan-2-carboxamide has been found to have a number of biochemical and physiological effects, including the inhibition of cancer cell growth, anti-inflammatory effects, and the induction of apoptosis. It has also been found to have low toxicity, which makes it a promising candidate for further investigation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-[(5-chloro-2-methoxybenzoyl)amino]-2-methoxyphenyl]furan-2-carboxamide is its low toxicity, which makes it a safer alternative to other compounds that are used in cancer research. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on N-[4-[(5-chloro-2-methoxybenzoyl)amino]-2-methoxyphenyl]furan-2-carboxamide. One area of focus could be the development of new cancer therapies that are based on the compound's unique biochemical and physiological effects. Another area of focus could be the elucidation of its mechanism of action, which could lead to the development of more effective cancer treatments. Additionally, further investigation into the compound's anti-inflammatory properties could have implications for the treatment of inflammatory diseases.

Synthesis Methods

The synthesis of N-[4-[(5-chloro-2-methoxybenzoyl)amino]-2-methoxyphenyl]furan-2-carboxamide involves a multi-step process that includes the reaction of 5-chloro-2-methoxybenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 2-amino-4-methoxyphenol. The final step involves the reaction of the resulting amide with furan-2-carboxylic acid. The synthesis of N-[4-[(5-chloro-2-methoxybenzoyl)amino]-2-methoxyphenyl]furan-2-carboxamide has been optimized to ensure high yield and purity.

Scientific Research Applications

N-[4-[(5-chloro-2-methoxybenzoyl)amino]-2-methoxyphenyl]furan-2-carboxamide has been found to have potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer therapies. N-[4-[(5-chloro-2-methoxybenzoyl)amino]-2-methoxyphenyl]furan-2-carboxamide has also been found to have anti-inflammatory properties, which may have implications for the treatment of inflammatory diseases.